Cas no 1933571-94-8 (1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol)
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol
- EN300-1116633
- 1933571-94-8
-
- Inchi: 1S/C10H12N2OS/c13-10(9-5-11-12-6-9)2-1-8-3-4-14-7-8/h3-7,10,13H,1-2H2,(H,11,12)
- InChI Key: MGTWGOZYKRGYLH-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CCC(C1C=NNC=1)O
Computed Properties
- Exact Mass: 208.06703418g/mol
- Monoisotopic Mass: 208.06703418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 77.2Ų
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1116633-0.05g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 95% | 0.05g |
$1068.0 | 2023-10-27 | |
| Enamine | EN300-1116633-0.1g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 95% | 0.1g |
$1119.0 | 2023-10-27 | |
| Enamine | EN300-1116633-0.25g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 95% | 0.25g |
$1170.0 | 2023-10-27 | |
| Enamine | EN300-1116633-0.5g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 95% | 0.5g |
$1221.0 | 2023-10-27 | |
| Enamine | EN300-1116633-1.0g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 1g |
$1315.0 | 2023-05-24 | ||
| Enamine | EN300-1116633-2.5g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 95% | 2.5g |
$2492.0 | 2023-10-27 | |
| Enamine | EN300-1116633-5.0g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 5g |
$3812.0 | 2023-05-24 | ||
| Enamine | EN300-1116633-10.0g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 10g |
$5652.0 | 2023-05-24 | ||
| Enamine | EN300-1116633-1g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 95% | 1g |
$1272.0 | 2023-10-27 | |
| Enamine | EN300-1116633-5g |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol |
1933571-94-8 | 95% | 5g |
$3687.0 | 2023-10-27 |
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol (CAS No. 1933571-94-8): A Comprehensive Overview
1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol (CAS No. 1933571-94-8) is a novel organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its pyrazole and thiophene moieties, represents a promising scaffold for the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and potential applications in drug discovery.
The chemical structure of 1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol is defined by its pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms, and a thiophene ring, a five-membered heterocyclic aromatic ring with one sulfur atom. The presence of these heterocyclic rings imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies.
The synthesis of 1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol has been reported using several methodologies. One common approach involves the reaction of 4-bromopyrazole with thiophene-3-boronic acid in the presence of a palladium catalyst to form the corresponding biaryl intermediate. Subsequent reduction and functionalization steps yield the final product. Recent advancements in catalytic methods have further optimized this process, improving yields and reducing reaction times.
In terms of biological activity, 1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders.
The pharmacological profile of 1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol has also been investigated in preclinical models. In vitro studies have shown that it can effectively modulate cellular signaling pathways associated with disease progression. For example, it has been observed to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor known to play a crucial role in inflammation and cancer. These findings highlight the compound's potential as a lead molecule for further drug development.
To further understand the mechanisms underlying the biological activities of 1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol, researchers have conducted molecular docking studies and computational simulations. These studies have provided insights into the binding modes and interactions between the compound and its target proteins. The results suggest that the pyrazole and thiophene moieties play critical roles in mediating these interactions, contributing to the compound's high affinity and selectivity.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. Ongoing studies aim to optimize dosing regimens and assess long-term safety profiles.
In conclusion, 1-(1H-pyrazol-4-y)-3-(thiophen-y)propan-y (CAS No. 1933571–94–8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to make significant contributions to the field of drug discovery.
1933571-94-8 (1-(1H-pyrazol-4-yl)-3-(thiophen-3-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)